Cas no 1565523-10-5 ((5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone)

• Product Name: (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone
• CAS No: 1565523-10-5
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5577767
• Update Time: 2025-10-24

(5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-fluoro-3-pyridinyl)(4-hydroxy-1-piperidinyl)-
• (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone

• Inchi： 1S/C11H13FN2O2/c12-9-5-8(6-13-7-9)11(16)14-3-1-10(15)2-4-14/h5-7,10,15H,1-4H2
• InChI Key： TZUWFZAXPVJOMK-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CN=C1)(N1CCC(O)CC1)=O

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±42.0 °C(Predicted)
• pka: 14.42±0.20(Predicted)

Additional information on (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone

The Compound CAS No. 1565523-10-5: (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone

The compound with CAS No. 1565523-10-5, commonly referred to as (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated pyridine ring with a hydroxypiperidine moiety, connected via a methanone group. The fluoropyridine and hydroxypiperidine components are key structural elements that contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-yl)methanone in the development of novel therapeutic agents. The fluorine atom in the pyridine ring introduces electronic effects that enhance the molecule's reactivity and selectivity, making it a promising candidate for various chemical transformations. Additionally, the hydroxypiperidine group provides a rigid framework that can interact with biological targets, such as enzymes or receptors, in a highly specific manner.

One of the most significant advancements in understanding this compound involves its role in medicinal chemistry. Researchers have explored its potential as a lead compound for designing drugs targeting specific biological pathways. For instance, studies have demonstrated that (5-fluoropyridin-3-yl)(4-hydroxypiperidin-1-y)l methanone exhibits remarkable inhibitory activity against certain kinases, which are crucial in cancer progression and other diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of fluorine into the pyridine ring is particularly challenging and has been optimized through advanced synthetic methodologies, such as nucleophilic aromatic substitution or transition metal-catalyzed coupling reactions.

In terms of applications, (5-fluoropyridin -3 - yl)(4 - hydroxy piperidin - 1 - yl) methanone has shown promise in both academic research and industrial settings. Its ability to act as an intermediate in the synthesis of more complex molecules has made it valuable in organic synthesis laboratories worldwide.

Moreover, recent computational studies have provided deeper insights into the electronic properties and conformational flexibility of this compound. These studies utilize advanced quantum mechanical calculations to predict how the molecule interacts with other compounds at the molecular level, further enhancing its potential for drug design applications.

Looking ahead, the continued exploration of (5-fluoropyridin -3 - yl)(4 - hydroxy piperidin - 1 - yl) methanone is expected to yield even more groundbreaking discoveries. Its unique combination of structural features positions it as a key player in the development of innovative chemical tools and therapeutic agents.